5'-Ethyl-7-methoxy-2-(thiophen-2-yl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,3'-indolin]-2'-one

• IUPAC Name: 5'-ethyl-7-methoxy-2-thiophen-2-ylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,3'-1H-indole]-2'-one
• InChI: InChI=1S/C24H21N3O3S/c1-3-14-9-10-17-16(12-14)24(23(28)25-17)27-19(13-18(26-27)21-8-5-11-31-21)15-6-4-7-20(29-2)22(15)30-24/h4-12,19H,3,13H2,1-2H3,(H,25,28)
• InChI Key: XUOGEOZHIBMGRM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC(=O)C23N4C(CC(=N4)C5=CC=CS5)C6=C(O3)C(=CC=C6)OC
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol

Description

The compound contains several functional groups and structural features, including an ethyl group, a methoxy group, a thiophene ring, a pyrazole ring, an oxazine ring, and an indoline ring. These groups could potentially confer a variety of chemical properties and reactivities to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. For example, the thiophene ring could potentially be introduced via a reaction with a suitable thiophene derivative.

Molecular Structure Analysis

The molecular structure of the compound is likely to be quite complex, given the number of rings and functional groups present. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the various functional groups and ring structures present. For example, the thiophene ring is aromatic and therefore relatively stable, but can undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the ethyl and methoxy groups could increase its lipophilicity, while the various ring structures could contribute to its rigidity.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use or biological activity. Without specific information on its use, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its reactivity, or testing of its biological activity.